Cas no 6528-01-4 (1-[3,5-bis(trifluoromethyl)phenyl]-3-phenylurea)

• Product Name: 1-[3,5-bis(trifluoromethyl)phenyl]-3-phenylurea
• CAS No: 6528-01-4
• MF: C₁₅H₁₀F₆N₂O
• MW: 348.243124485016
• CID: 1685394
• PubChem ID: 5223898
• Update Time: 2025-04-21

1-[3,5-bis(trifluoromethyl)phenyl]-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-bis(trifluoromethyl)phenyl]-3-phenylurea
• 6528-01-4
• SCHEMBL671986
• ST50540064
• AKOS016618670
• FCSLACXMLJUADJ-UHFFFAOYSA-N
• N-[3,5-bis(trifluoromethyl)phenyl]-N'-phenylurea
• DTXSID80411271

• Inchi： 1S/C15H10F6N2O/c16-14(17,18)9-6-10(15(19,20)21)8-12(7-9)23-13(24)22-11-4-2-1-3-5-11/h1-8H,(H2,22,23,24)
• InChI Key： FCSLACXMLJUADJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)NC(NC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 348.0698
• Monoisotopic Mass: 348.069732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.47
• Boiling Point: 262.6°C at 760 mmHg
• Flash Point: 112.6°C
• Refractive Index: 1.546
• PSA: 41.13